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Compound Focus: Arsenic pentasulfide

CAS No.: 1303-34-0

Cat. No.: S613335

Synthesis and Preparation Methods

Arsenic pentasulfide can be prepared through several established laboratory methods. The following table

summarizes the two primary synthesis protocols:

Method Key Reactants Process Conditions  Key Steps & Notes

Hydrogen Soluble As(V) salt Acidic aqueous Precipitation from acidic solution

Sulfide (e.g., Arsenic acid, solution [1]. of soluble As(V) salts with H2S

Precipitation [1] H3AsOa), H2S gas, [1]. Stoichiometry: 2 H3AsOa4 +

[2] [3] Hydrochloric acid 5 H2S - As2Ss + 8 H20 [3].
(HCI) [3].

Fusion and Elemental Arsenic (As) Heating to fuse 1. Heat As and S to form a

Extraction [1] and Sulfur (S). elements, then liquid-  fused mass. 2. Extract with

phase extraction with  ammonia solution. 3.
ammonia and HCI [1].  Reprecipitate As2Ss at low
temperature with HCI [1].

The experimental workflow for choosing between these methods can be visualized as follows:
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Requirement for
high-purity crystal?

No

H2S Precipitation Fusion & Extraction
(Aqueous Solution) (Solid-State)

Equipment for
handling H2S gas available?

1. Heat mixture of As and S
2. Extract fused mass with ammonia
3. Reprecipitate with HCI at low temp

1. Acidify soluble As(V) salt solution
2. Bubble H2S gas through solution
3. Collect precipitated As2Ss

Obtain Arsenic Pentasulfide (As2Ss)
Dark orange, amorphous solid

Click to download full resolution via product page

Decision workflow for AszSs synthesis

Physicochemical Properties and Identification
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The key characteristics and identifiers of arsenic pentasulfide are consolidated in the table below:

Property

Value | Description

CAS Registry Number

Molecular Formula &
Weight

Appearance

Melting & Boiling Point

Solubility

IUPAC & Other Names

1303-34-0 [1] [4] [2]

As2Ss; 310.17 g-mol~1 [4] [2] [5]

Vivid, dark orange or brownish-yellow, opaque, amorphous solid [1] [2] [5]
Melts >300 °C; Decomposes at ~500 °C [1] [5]

Insoluble in water (0.014 g-dm=3 at 0°C) [1]; soluble in alkaline solutions
and alkali sulfides [2]

Arsenic pentasulfide, Arsenic(V) sulfide, Diarsenic pentasulfide [1] [6] [5]

Safety and Handling Information

Arsenic pentasulfide is a dangerous substance and requires strict safety protocols:

e Hazard Statements: H301 (Toxic if swallowed), H331 (Toxic if inhaled), H410 (Very toxic to aquatic

life with long-lasting effects) [1] [4].
o Safety Precautions: Use personal protective equipment (PPE). Avoid breathing dust. Do not allow

release into the environment [1] [4].
e Transport Classification: UN 1557, Packing Group Il [4].

Key Chemical Reactions

Arsenic pentasulfide undergoes several important chemical transformations [1]:

e Hydrolysis: Decomposes in boiling water: As2Ss + 6 H20 -» 2 H3AsOs + 2 S + 3 H2S
¢ Reaction with Alkali Sulfides: Forms thioarsenate anion in alkali metal sulfide solutions: [AsSa4]3-
e Oxidation: Decomposes oxidatively in air at elevated temperatures, producing variable arsenic

oxides.
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Research Context and Alternative Methods

e Primary Use: Mainly used as a pigment and chemical intermediate, with significant interest in
academic laboratories [1].

¢ Industrial Relevance in Arsenic Removal: Recent research explores using phosphorus
pentasulfide (P2Ss) for arsenic removal from acidic industrial wastewater [7]. This method avoids
introducing new metal cations and allows HzS to hydrolyze slowly, reacting with arsenic to form
precipitates like arsenic pentasulfide [7]. Ultrasound can enhance this process by accelerating
hydrolysis and precipitation through cavitation effects [7].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule Contact

Your Ultimate Destination for Small-Molecule (aka. pddress: gtl’;taer;o, CA 91761, United
smolecule) Compounds, Empowering Innovative
Research Solutions Beyond Boundaries. Phone: (512) 262-9938
Email: info@smolecule.com
Web: www.smolecule.com

© 2026 Smolecule. All rights reserved. 5/5 Tech Support


https://www.smolecule.com/contact?utm_src=support
https://www.smolecule.com/products/s613335?utm_src=pdf-bulk
https://www.smolecule.com/products/s613335?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

